Cas no 139766-19-1 (4-Hexen-2-ol, 1-(phenylmethoxy)-4-(phenylsulfonyl)-, (E)-)

• Product Name: 4-Hexen-2-ol, 1-(phenylmethoxy)-4-(phenylsulfonyl)-, (E)-
• CAS No: 139766-19-1
• MF: C₁₉H₂₂O₄S
• MW: 346.440584659576
• CID: 1280406
• Update Time: 2024-08-03

4-Hexen-2-ol, 1-(phenylmethoxy)-4-(phenylsulfonyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-2-ol, 1-(phenylmethoxy)-4-(phenylsulfonyl)-, (E)-
• 4-Hexen-2-ol, 1-(phenylmethoxy)-4-(phenylsulfonyl)-, (4E)-

• Inchi： 1S/C19H22O4S/c1-2-18(24(21,22)19-11-7-4-8-12-19)13-17(20)15-23-14-16-9-5-3-6-10-16/h2-12,17,20H,13-15H2,1H3/b18-2+
• InChI Key： FBGQMDJUPYFWFI-LPRJTOQXSA-N
• SMILES： C(OCC1=CC=CC=C1)C(O)C/C(/S(C1=CC=CC=C1)(=O)=O)=C\C

Computed Properties

• Exact Mass: 346.12396

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 553.5±50.0 °C(Predicted)
• PSA: 63.6
• pka: 13.67±0.20(Predicted)